Cas no 96474-20-3 (Serine,N-acetyl-O-butyl-)
Serine,N-acetyl-O-butyl- structure
Product Name:Serine,N-acetyl-O-butyl-
CAS No:96474-20-3
MF:C9H17NO4
MW:203.23558306694
CID:817156
PubChem ID:125967
Update Time:2025-04-19
Serine,N-acetyl-O-butyl- Chemical and Physical Properties
Names and Identifiers
-
- Serine,N-acetyl-O-butyl-
- 2-acetamido-3-butoxypropanoic acid
- 3-butoxy-2-acetylaminopropionic acid
- AKOS014779573
- 96474-20-3
- O-Butyl-N-(1-hydroxyethylidene)serine
- SCHEMBL22099916
- BUAPA
- DTXSID60914497
-
- Inchi: 1S/C9H17NO4/c1-3-4-5-14-6-8(9(12)13)10-7(2)11/h8H,3-6H2,1-2H3,(H,10,11)(H,12,13)
- InChI Key: YTZRKCIRIPWRQM-UHFFFAOYSA-N
- SMILES: O(CCCC)CC(C(=O)O)NC(C)=O
Computed Properties
- Exact Mass: 203.116
- Monoisotopic Mass: 203.116
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 7
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 75.6Ų
Experimental Properties
- Density: 1.102
- Boiling Point: 408.5°Cat760mmHg
- Flash Point: 200.9°C
- Refractive Index: 1.461
Serine,N-acetyl-O-butyl- Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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